Cas no 474943-96-9 (C2 Ceramide (d17:1/2:0))
C2 Ceramide (d17:1/2:0) Chemical and Physical Properties
Names and Identifiers
-
- C2 CERAMIDE (D17:1/2:0)
- Acetamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-hexadecen-1-yl]-
- C2 Ceramide (d17:1/2:0)
-
- Inchi: 1S/C19H37NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19(23)18(16-21)20-17(2)22/h14-15,18-19,21,23H,3-13,16H2,1-2H3,(H,20,22)/b15-14+/t18-,19+/m0/s1
- InChI Key: WGXWBVCQONTXEB-CXISOLTFSA-N
- SMILES: C(N[C@@H](CO)[C@H](O)/C=C/CCCCCCCCCCCC)(=O)C
C2 Ceramide (d17:1/2:0) Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
C2 Ceramide (d17:1/2:0) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | ZTA94396-1 mg |
c2 Ceramide (d17:1/2:0) |
474943-96-9 | 1mg |
$209.00 | 2022-12-28 | ||
| Biosynth | ZTA94396-5 mg |
c2 Ceramide (d17:1/2:0) |
474943-96-9 | 5mg |
$679.25 | 2022-12-28 | ||
| Biosynth | ZTA94396-10 mg |
c2 Ceramide (d17:1/2:0) |
474943-96-9 | 10mg |
$1,086.80 | 2022-12-28 | ||
| Biosynth | ZTA94396-25 mg |
c2 Ceramide (d17:1/2:0) |
474943-96-9 | 25mg |
$2,037.75 | 2022-12-28 | ||
| Biosynth | ZTA94396-50 mg |
c2 Ceramide (d17:1/2:0) |
474943-96-9 | 50mg |
$3,260.50 | 2022-12-28 |
C2 Ceramide (d17:1/2:0) Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on C2 Ceramide (d17:1/2:0)
Comprehensive Overview of C2 Ceramide (d17:1/2:0) (CAS No. 474943-96-9): Structure, Function, and Research Applications
C2 Ceramide (d17:1/2:0) (CAS No. 474943-96-9) is a synthetic analog of naturally occurring ceramides, a class of sphingolipids critical to cellular membrane integrity and signaling pathways. This short-chain ceramide derivative features a d17:1 sphingosine backbone and a 2:0 fatty acid chain (acetyl group), distinguishing it from endogenous ceramides with longer acyl chains. Its simplified structure enhances solubility, making it a valuable tool for studying ceramide-mediated apoptosis, lipid metabolism, and skin barrier function—topics frequently searched in biomedical and cosmetic research.
Recent interest in C2 Ceramide has surged due to its role in modulating autophagy and inflammatory responses, aligning with trending searches on "ceramides and aging" or "lipid signaling in cancer." Researchers leverage its ability to mimic endogenous ceramides' effects, such as inducing mitochondrial dysfunction and activating protein phosphatases, to explore therapeutic strategies for metabolic disorders. Notably, its compatibility with in vitro models has made it a staple in studies examining cell proliferation inhibition and drug resistance mechanisms.
From a technical perspective, C2 Ceramide (d17:1/2:0) exhibits a molecular weight of 327.47 g/mol and a logP value of ~3.2, reflecting its amphiphilic nature. These properties facilitate its incorporation into lipid bilayers, a feature exploited in membrane permeability assays and liposome-based drug delivery systems. Analytical methods like HPLC-MS and TLC are commonly employed for purity verification (>98%), addressing the growing demand for "ceramide quantification techniques" in peer-reviewed literature.
In dermatology, this compound's relevance to epidermal hydration and stratum corneum repair has spurred inquiries about "ceramides in skincare." Unlike natural ceramides with C16–C24 chains, C2 Ceramide's shorter structure allows deeper penetration in topical formulations, though its biological persistence differs. This nuance is crucial for formulators balancing efficacy and stability—a hot topic in cosmetic science forums.
Ongoing research also investigates C2 Ceramide (d17:1/2:0)'s interplay with sphingosine-1-phosphate (S1P) pathways, a focus area for "sphingolipid therapeutics." Its antagonistic relationship with S1P—a pro-survival signal—highlights its potential in conditions like fibrosis, where ceramide/S1P imbalance is pathological. Such applications resonate with searches for "ceramide-based inhibitors" or "sphingolipid biomarkers."
To address common queries about storage, C2 Ceramide is typically stable at -20°C under inert gas, with degradation studies showing <10% hydrolysis after 12 months when protected from moisture. This data caters to practical concerns like "ceramide solubility protocols" or "long-term lipid storage," frequently encountered in lab settings.
In summary, C2 Ceramide (d17:1/2:0) (CAS 474943-96-9) bridges fundamental lipid biochemistry with translational applications, from cancer metabolism to barrier repair. Its versatility continues to inspire studies aligned with high-traffic search terms like "ceramide signaling pathways" and "synthetic sphingolipids," cementing its status as a cornerstone reagent in lipidomics.
474943-96-9 (C2 Ceramide (d17:1/2:0)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)